Cas no 1804378-60-6 (Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate
• CAS No: 1804378-60-6
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4877827
• Update Time: 2025-05-20

Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)9-6(10(12)13)4-8(17-2)7(5-14)15-9/h4,10H,3H2,1-2H3
• InChI Key： SYNUXTGTRQHLNU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate

Comprehensive Guide to Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1804378-60-6)

Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1804378-60-6) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its chemical properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate features a pyridine core substituted with a difluoromethyl group at the 5-position, a cyano group at the 2-position, and a methoxy group at the 3-position. The ethyl carboxylate moiety at the 6-position enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Researchers often inquire about its boiling point, melting point, and solubility, which are critical for experimental design.

One of the most searched questions about this compound is its role in pharmaceutical intermediates. Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate serves as a key building block for the synthesis of bioactive molecules, particularly those targeting kinase inhibitors and antiviral agents. Its difluoromethyl group is known to improve metabolic stability and bioavailability, a hot topic in modern drug development. Additionally, its cyano group offers a handle for further functionalization, enabling the creation of diverse chemical libraries.

In the agrochemical sector, this compound is explored for its potential in crop protection. The difluoromethyl moiety is often associated with enhanced pesticidal activity, addressing the growing demand for sustainable agriculture solutions. Farmers and researchers frequently search for new pyridine-based agrochemicals, and Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate fits into this niche as a promising candidate.

Synthesis of Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate typically involves multi-step reactions, starting from commercially available pyridine precursors. A common query revolves around optimizing the yield and reducing byproducts. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis routes, aligning with global trends toward sustainable chemical production.

The market for pyridine derivatives is expanding, driven by their applications in pharmaceuticals, agrochemicals, and material science. Analysts highlight the growing demand for fluorinated pyridines, with Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate positioned as a high-value intermediate. Companies are increasingly investing in custom synthesis services to meet the needs of research and industrial applications.

Safety and handling of Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate are also frequently searched topics. While it is not classified as a hazardous substance, proper laboratory practices should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Researchers often seek guidance on storage conditions and compatibility with other reagents.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS No. 1804378-60-6) is a compound of significant interest in both academic and industrial settings. Its unique structural features and broad applicability make it a valuable tool for drug discovery, agrochemical innovation, and beyond. As research progresses, this compound is likely to remain a focal point for scientists exploring next-generation chemical solutions.